Cas no 105990-42-9 (3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-)
105990-42-9 structure
Product Name:3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-
CAS No:105990-42-9
MF:C5H11NO3
MW:133.145741701126
CID:1168001
PubChem ID:9898834
Update Time:2025-04-20
3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-
- (2S,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
- BDBM50598389
- 1,4-dideoxy-1,4-imino-l-xylitol
- SCHEMBL2436214
- CHEMBL3751947
- 105990-42-9
-
- Inchi： 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2
- InChI Key： OQEBIHBLFRADNM-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)CN1
Computed Properties
- Exact Mass: 165.08016
- Monoisotopic Mass: 133.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7A^2
- XLogP3: -1.7
Experimental Properties
- PSA: 72.72
3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
105990-42-9 (3,4-Pyrrolidinediol, 2-(hydroxymethyl)-,(2S,3R,4R)-) Related Products
- 100937-53-9(3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-)
- 117770-06-6(3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, hydrochloride (1:1), (2S,3S,4R)-)
- 117770-16-8(3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, hydrochloride (1:1), (2R,3R,4S)-)
- 115509-95-0(3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2S,3S,4R)-)
- 105990-41-8(3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)-)
- 120576-71-8(3,4-Pyrrolidinediol,2-[(1R)-1,2-dihydroxyethyl]-, (2S,3S,4R)-)
- 105990-40-7(rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol)
- 117770-14-6(3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-)
- 105015-44-9((2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine)
- 100937-52-8(3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4R)-)
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